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Compound of Interest

Compound Name: 5,6-trans-Travoprost

Cat. No.: B125177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,6-trans-Travoprost is a synthetic analog of prostaglandin F2α and an isomer of Travoprost.

Travoprost is a potent and selective agonist for the prostaglandin F (FP) receptor, which is a G-

protein coupled receptor.[1] Activation of the FP receptor initiates a signaling cascade that has

various physiological effects, making Travoprost and its analogs valuable tools in

pharmacological research and drug development. These application notes provide a detailed

protocol for the dissolution and use of 5,6-trans-Travoprost in in vitro cell culture experiments.

Given that 5,6-trans-Travoprost is an isomer of Travoprost, it is presumed to act on the same

signaling pathway and can be used as an experimental control.[1]

Data Presentation
The following table summarizes the key quantitative data for dissolving and using 5,6-trans-
Travoprost in cell culture.
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Parameter Value Source/Notes

Solubility

Dimethyl Sulfoxide (DMSO) Soluble Supplier Data

Ethanol Soluble
General for prostaglandin

analogs[2]

Water Practically Insoluble General for Travoprost

Stock Solution

Recommended Solvent Anhydrous DMSO
To ensure maximum solubility

and stability.

Recommended Storage

Temperature
-20°C

Store in small aliquots to avoid

repeated freeze-thaw cycles.

[2][3]

Cell Culture Conditions

Maximum Final DMSO

Concentration
≤ 0.5% (v/v)

Higher concentrations may

induce cytotoxicity in many cell

lines. A pilot study is

recommended to determine

the optimal concentration for

your specific cell line.[4]

Working Concentrations

Suggested Range for

Travoprost
0.039 – 40 µg/mL

Based on studies with human

limbal epithelial cells.[5][6]

Concentrations with Observed

Effects
0.156 and 0.313 µg/mL

Significant effects on cell

viability and migration were

observed at these

concentrations in human limbal

epithelial cells.[5][6]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Best_Practices_for_Storing_and_Handling_Prostaglandin_Analogs.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Best_Practices_for_Storing_and_Handling_Prostaglandin_Analogs.pdf
https://cdn.stemcell.com/media/files/pis/28118-PIS_1_2_0.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_PGF2alpha_EA_in_Primary_Cell_Culture.pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0330492
https://pmc.ncbi.nlm.nih.gov/articles/PMC12364336/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0330492
https://pmc.ncbi.nlm.nih.gov/articles/PMC12364336/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of 5,6-trans-Travoprost Stock Solution (10
mM)
Materials:

5,6-trans-Travoprost powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate: Allow the vial of 5,6-trans-Travoprost powder to reach room temperature before

opening to prevent condensation.

Weighing: Accurately weigh a precise amount of the 5,6-trans-Travoprost powder using an

analytical balance in a sterile environment (e.g., a laminar flow hood).

Dissolution:

Calculate the volume of anhydrous DMSO required to achieve a 10 mM stock solution.

The molecular weight of 5,6-trans-Travoprost is approximately 500.55 g/mol .

Calculation Example: To prepare a 10 mM stock solution from 1 mg of 5,6-trans-
Travoprost:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (L) = (0.001 g / 500.55 g/mol ) / 0.010 mol/L = 0.00019978 L ≈ 200 µL
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Add the calculated volume of anhydrous DMSO to the vial containing the 5,6-trans-
Travoprost powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This minimizes the number of freeze-thaw cycles.

Store the aliquots at -20°C in a light-protected container.

Preparation of Working Solutions for Cell Culture
Materials:

10 mM 5,6-trans-Travoprost stock solution in DMSO

Sterile cell culture medium (serum-free or complete, as required by the experiment)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Serial Dilutions: Prepare a series of intermediate dilutions from the stock solution in sterile

cell culture medium. It is recommended to perform serial dilutions to achieve the final desired

working concentrations.

Important: Ensure the final concentration of DMSO in the cell culture medium does not

exceed the tolerance level of your specific cell line (generally ≤ 0.5%).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the 5,6-trans-Travoprost. This is crucial to distinguish the
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effects of the compound from those of the solvent.

Treatment of Cells: Replace the existing medium in your cell culture plates with the freshly

prepared medium containing the desired concentrations of 5,6-trans-Travoprost or the

vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for preparing 5,6-trans-Travoprost solutions for cell culture.
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Caption: Simplified signaling pathway of Travoprost via the FP receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

